Cas no 16176-11-7 (1-(Bromomethyl)-3,4-dichloro-1H-pyrrole-2,5-dione)

1-(Bromomethyl)-3,4-dichloro-1H-pyrrole-2,5-dione structure
16176-11-7 structure
Product Name:1-(Bromomethyl)-3,4-dichloro-1H-pyrrole-2,5-dione
CAS No:16176-11-7
MF:C5H2BrCl2NO2
MW:258.884878635406
CID:121466
PubChem ID:44630149
Update Time:2025-04-18

1-(Bromomethyl)-3,4-dichloro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(Bromomethyl)-3,4-dichloro-1H-pyrrole-2,5-dione
    • 1-(bromomethyl)-3,4-dichloropyrrole-2,5-dione
    • 1H-Pyrrole-2,5-dione,1-(bromomethyl)-3,4-dichloro-
    • N-BROMOMETHYL-2,3-DICHLOROMALEIMIDE
    • 1-bromomethyl-3,4-dichloro-pyrrole-2,5-dione
    • B1973
    • N-Brommethyl-dichlormaleimid
    • N-Brommethyl-dichlormaleinimid
    • 1-(bromomethyl)-3,4-dichloro-pyrrole-2,5-dione
    • 16176-11-7
    • 1-(bromomethyl)-3,4-dichloro-2,5-dihydro-1H-pyrrole-2,5-dione
    • N-Bromometyl-2,3-dichloromaleimide
    • GEO-00498
    • SCHEMBL2924558
    • W-200148
    • MFCD01631298
    • AKOS022181137
    • 2,3-Dichloromaleimidomethyl Bromide
    • DTXSID10659866
    • Inchi： 1S/C5H2BrCl2NO2/c6-1-9-4(10)2(7)3(8)5(9)11/h1H2
    • InChI Key： GQMLTDXARRCATE-UHFFFAOYSA-N
    • SMILES： BrCN1C(C(=C(C1=O)Cl)Cl)=O

Computed Properties

  • Exact Mass: 256.86500
  • Monoisotopic Mass: 256.865
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 37.4A^2

Experimental Properties

  • Color/Form: Not determined
  • Refractive Index: 1.633
  • PSA: 37.38000
  • LogP: 1.33470
  • Solubility: Not determined

1-(Bromomethyl)-3,4-dichloro-1H-pyrrole-2,5-dione Security Information

  • Hazardous Material transportation number：UN 3261
  • Hazard Category Code： 34
  • Safety Instruction： S26; S36/37/39
  • Risk Phrases：R34

1-(Bromomethyl)-3,4-dichloro-1H-pyrrole-2,5-dione Customs Data

  • HS CODE：2925190090
  • Customs Data：

    China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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